N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide

• IUPAC Name: N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide
• InChI: InChI=1S/C11H11N3OS/c1-2-9(15)12-11-13-10(14-16-11)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13,14,15)
• InChI Key: VMLKNOFMFOHRJJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=NS1)C2=CC=CC=C2
• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol

Description

N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide, also known as PTT, is a chemical compound that has been studied extensively for its potential use in scientific research. PTT is a member of the thiadiazole family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide is not well understood. It is thought to work by binding to ROS and undergoing a chemical reaction that produces a fluorescent signal. However, further research is needed to fully elucidate the mechanism of action.
Biochemical and Physiological Effects:
N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide has been shown to have low toxicity and is not known to have any significant biochemical or physiological effects. However, further research is needed to fully understand its safety profile.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide is its selectivity for ROS, which makes it a useful tool for studying the role of ROS in disease. However, one limitation is that it is not yet clear how N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide interacts with other molecules in cells, which could affect its specificity and sensitivity.

Future Directions

There are several future directions for research on N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide. One area of interest is developing new derivatives of N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide with improved properties, such as increased selectivity or sensitivity. Another area of interest is studying the potential of N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide for use in vivo, which could have important implications for the diagnosis and treatment of disease. Finally, further research is needed to fully understand the mechanism of action of N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide and its potential applications in scientific research.

Synthesis Methods

N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide can be synthesized through a multistep process, starting with the reaction of 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride can then be reacted with propanamide to form N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide.

Scientific Research Applications

N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause damage to cells and have been implicated in a variety of diseases, including cancer and neurodegenerative disorders. N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide has been shown to selectively detect ROS and has potential as a tool for studying the role of ROS in disease.